Cas no 1343048-83-8 (1-(2-bromoethyl)-4-(trifluoromethyl)sulfanylbenzene)

• Product Name: 1-(2-bromoethyl)-4-(trifluoromethyl)sulfanylbenzene
• CAS No: 1343048-83-8
• MF: C₉H₈BrF₃S
• MW: 285.124031066895
• CID: 6232478
• PubChem ID: 64868126
• Update Time: 2025-08-01

1-(2-bromoethyl)-4-(trifluoromethyl)sulfanylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoethyl)-4-(trifluoromethyl)sulfanylbenzene
• (4-(2-Bromoethyl)phenyl)(trifluoromethyl)sulfane
• 1-(2-bromoethyl)-4-[(trifluoromethyl)sulfanyl]benzene
• 1343048-83-8
• AKOS014197564
• CS-0304315
• EN300-1931678

• Inchi： 1S/C9H8BrF3S/c10-6-5-7-1-3-8(4-2-7)14-9(11,12)13/h1-4H,5-6H2
• InChI Key： OVMCFKCMGKWBRY-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC(=CC=1)SC(F)(F)F

Computed Properties

• Exact Mass: 283.94822g/mol
• Monoisotopic Mass: 283.94822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-(2-bromoethyl)-4-(trifluoromethyl)sulfanylbenzene

1-(2-Bromoethyl)-4-(Trifluoromethyl)sulfanylbenzene: A Comprehensive Overview

The compound 1-(2-bromoethyl)-4-(trifluoromethyl)sulfanylbenzene, identified by the CAS number 1343048-83-8, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structure and potential applications in various chemical industries. The molecule consists of a benzene ring substituted with a trifluoromethylsulfanyl group at the 4-position and a 2-bromoethyl group at the 1-position, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of such compounds in drug discovery and material science. The trifluoromethylsulfanyl group is known for its electron-withdrawing properties, which can significantly influence the reactivity and stability of the molecule. Similarly, the bromoethyl group introduces a reactive site, enabling further functionalization through nucleophilic substitution reactions. These features make 1-(2-bromoethyl)-4-(trifluoromethyl)sulfanylbenzene an ideal candidate for exploring new chemical entities with tailored properties.

In terms of synthesis, researchers have developed efficient methods to prepare this compound. One common approach involves the substitution reaction of bromoethane with a benzene derivative bearing the trifluoromethylsulfanyl group. This method has been optimized to achieve high yields and purity, ensuring its suitability for large-scale production. The stability of the compound under various conditions has also been thoroughly investigated, confirming its reliability as an intermediate in organic synthesis.

The applications of 1-(2-bromoethyl)-4-(trifluoromethyl)sulfanylbenzene are vast and growing. In pharmaceutical chemistry, it serves as a precursor for bioactive molecules with potential therapeutic effects. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes associated with neurodegenerative diseases. Additionally, in materials science, the compound's unique electronic properties make it a candidate for advanced materials such as semiconductors and sensors.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure, revealing how the substituents influence its reactivity and selectivity in various reactions. These findings have paved the way for more precise predictions of reaction outcomes, thereby accelerating drug discovery and material development processes.

In conclusion, 1-(2-bromoethyl)-4-(trifluoromethyl)sulfanylbenzene stands out as a crucial molecule in contemporary organic chemistry. Its versatile structure, combined with recent research breakthroughs, positions it as a valuable tool for advancing both scientific knowledge and industrial applications. As research continues to uncover new potentials for this compound, its role in shaping future innovations is expected to grow significantly.